Cas no 477293-60-0 (tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate
• CAS No: 477293-60-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD20278358
• CID: 2181788
• PubChem ID: 56846373
• Update Time: 2025-06-20

tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4s)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl (2S,4S)-4-hydroxy-2-methyl-1-pyrrolidinecarboxylate
• (2S,4S)-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate
• tert-butyl (2s,4s)-4-hydroxy-2-methylpyrrolidine-1-carboxylate
• (2S, 4S)-4-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (2S,4S)-4-Hydroxy-2-methyl-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• BXZADLGAYWRZCR-YUMQZZPRSA-N
• 8583AH
• FCH3957625
• SB22193
• AK156697
• AX8290939
• 1-Boc-(2S,4S)-tert-butyl 4-Hydrox
• AS-52483
• MFCD20278358
• (2S,4S)-1-Boc-4-hydroxy-2-methylpyrrolidine
• 477293-60-0
• 1-Boc-(2S,4S)-tert-butyl 4-Hydroxy-2-methylpyrrolidine
• SCHEMBL2202801
• P15242
• CS-0048595
• CUA29360
• EN300-6258721
• tert-butyl (2S,4S)-4-hydroxy-2-methyl-pyrrolidine-1-carboxylate
• AKOS015914268
• trans-tert-Butyl 4-hydroxy-2-methylpyrrolidine-1-carboxylate
• DB-257631
• 989-266-5
• tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate

• MDL： MFCD20278358
• Inchi： 1S/C10H19NO3/c1-7-5-8(12)6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： BXZADLGAYWRZCR-YUMQZZPRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](C)C1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.1

Experimental Properties

• Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 282.5±33.0 ºC (760 Torr),
• Flash Point: 124.7±25.4 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate

Introduction to Tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate (CAS No. 477293-60-0)

Tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate, with the CAS number 477293-60-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine family, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications.

The structural uniqueness of tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate lies in its chiral configuration, specifically the (2S,4S) stereoisomer. This stereochemistry is crucial as it can significantly influence the compound's biological interactions and efficacy. The presence of both hydroxyl and methyl groups in its structure enhances its reactivity and potential for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in chiral compounds for drug development due to their improved selectivity and reduced side effects. The enantiomerically pure form of tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate has been explored in several preclinical studies for its potential role in modulating various biological pathways. Its unique structural features make it a promising candidate for developing novel therapeutic agents.

One of the most exciting areas of research involving this compound is its application in the synthesis of bioactive molecules. The pyrrolidine core is a common motif in many pharmacologically active compounds, including antibiotics and anti-inflammatory agents. By leveraging the reactivity of tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate, researchers have been able to develop new derivatives with enhanced biological properties.

The stereochemistry of this compound also plays a critical role in its interaction with biological targets. Studies have shown that the (2S,4S) configuration can lead to more favorable pharmacokinetic profiles compared to other stereoisomers. This is particularly important in drug design, where the correct stereochemical orientation can determine the compound's efficacy and safety.

Furthermore, the hydroxyl group in the structure of tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate provides a site for further functionalization, allowing researchers to tailor its properties for specific applications. This flexibility has made it a valuable building block in medicinal chemistry and synthetic biology.

In conclusion, tert-butyl (2S,4S)-4-hydroxy-2-methylpyrrolidine-1-carboxylate represents a significant advancement in the field of chiral chemistry and drug development. Its unique structural features and stereochemical properties make it a promising candidate for further research and application in pharmaceuticals. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the discovery of new therapeutic agents.